8-Benzyl-3-phenyl-8-azabicyclo[3.2.1]octane-3-carbonitrile

• CAS No.: 185982-19-8
• Molecular Formula: C21H22N2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 8-benzyl-3-phenyl-8-azabicyclo[3.2.1]octane-3-carbonitrile
• InChI: InChI=1S/C21H22N2/c22-16-21(18-9-5-2-6-10-18)13-19-11-12-20(14-21)23(19)15-17-7-3-1-4-8-17/h1-10,19-20H,11-15H2
• InChI Key: UGQXCYJVWCMFKL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2CC3=CC=CC=C3)(C#N)C4=CC=CC=C4

Description

8-Benzyl-3-phenyl-8-azabicyclo[3.2.1]octane-3-carbonitrile is a complex organic compound that belongs to the family of tropane alkaloids.

Preparation Methods

The synthesis of 8-Benzyl-3-phenyl-8-azabicyclo[3.2.1]octane-3-carbonitrile typically involves enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This can be achieved through various methodologies, including asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system . Industrial production methods often rely on the stereoselective formation of the bicyclic scaffold from acyclic starting materials that contain all the required stereochemical information .

Chemical Reactions Analysis

8-Benzyl-3-phenyl-8-azabicyclo[3.2.1]octane-3-carbonitrile undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include rhodium(II) complexes and chiral Lewis acids . Major products formed from these reactions depend on the specific conditions and reagents used, but they often include various derivatives of the original compound .

Scientific Research Applications

This compound has significant potential in scientific research due to its unique structure and biological activity. It is used in the synthesis of other tropane alkaloids, which have a wide array of interesting biological activities . In chemistry, it serves as a key intermediate in the synthesis of complex organic molecules. In biology and medicine, it is studied for its potential therapeutic applications, including its role as a precursor in the synthesis of drugs targeting the central nervous system .

Mechanism of Action

The mechanism of action of 8-Benzyl-3-phenyl-8-azabicyclo[3.2.1]octane-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to receptors in the central nervous system, leading to various biological responses . The exact molecular targets and pathways involved are still under investigation, but they are believed to include neurotransmitter receptors and enzymes involved in neurotransmitter synthesis and degradation .

Comparison with Similar Compounds

8-Benzyl-3-phenyl-8-azabicyclo[3.2.1]octane-3-carbonitrile is unique among similar compounds due to its specific structural features and biological activity. Similar compounds include other members of the tropane alkaloid family, such as 8-azabicyclo[3.2.1]octane and its derivatives . These compounds share a similar bicyclic scaffold but differ in their substituents and stereochemistry, leading to variations in their biological activities and applications .